Cas no 1250371-74-4 (2-(5-chloro-2-nitrophenoxy)acetic acid)

2-(5-Chloro-2-nitrophenoxy)acetic acid is a chlorinated nitroaromatic compound featuring a phenoxyacetic acid backbone. This structurally distinct molecule is valued in organic synthesis for its reactive nitro and chloro substituents, which facilitate selective functionalization and further derivatization. The carboxylic acid group enhances solubility in polar solvents, making it suitable for aqueous-phase reactions. Its well-defined crystalline form ensures consistent purity, critical for precision applications in pharmaceutical intermediates or agrochemical research. The compound’s stability under standard conditions and compatibility with common coupling reagents underscore its utility in constructing complex molecular architectures. Analytical methods (e.g., HPLC, NMR) confirm high batch-to-batch reproducibility, meeting rigorous research and industrial standards.
2-(5-chloro-2-nitrophenoxy)acetic acid structure
1250371-74-4 structure
Product Name:2-(5-chloro-2-nitrophenoxy)acetic acid
CAS No:1250371-74-4
MF:C8H6ClNO5
MW:231.589941501617
CID:5997969
PubChem ID:62304484
Update Time:2025-05-23

2-(5-chloro-2-nitrophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chloro-2-nitrophenoxy)acetic acid
    • Acetic acid, 2-(5-chloro-2-nitrophenoxy)-
    • 1250371-74-4
    • CS-0346306
    • EN300-1627790
    • AKOS011588118
    • Inchi: 1S/C8H6ClNO5/c9-5-1-2-6(10(13)14)7(3-5)15-4-8(11)12/h1-3H,4H2,(H,11,12)
    • InChI Key: DPNPSSDUMLUJQP-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COC1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 230.9934500g/mol
  • Monoisotopic Mass: 230.9934500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.560±0.06 g/cm3(Predicted)
  • Boiling Point: 416.0±30.0 °C(Predicted)
  • pka: 2.80±0.10(Predicted)

2-(5-chloro-2-nitrophenoxy)acetic acid Pricemore >>

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2-(5-chloro-2-nitrophenoxy)acetic acid Related Literature

Additional information on 2-(5-chloro-2-nitrophenoxy)acetic acid

Recent Advances in the Study of 2-(5-Chloro-2-Nitrophenoxy)Acetic Acid (CAS: 1250371-74-4)

The compound 2-(5-chloro-2-nitrophenoxy)acetic acid (CAS: 1250371-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and agrochemical research. Recent studies have focused on elucidating its synthesis, biological activity, and potential therapeutic applications, making it a subject of considerable scientific interest.

One of the key areas of research involves the synthesis and optimization of 2-(5-chloro-2-nitrophenoxy)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the nitration of 5-chlorophenol followed by esterification and hydrolysis, resulting in a high-purity product suitable for further biological evaluation.

In terms of biological activity, recent investigations have explored the compound's potential as an inhibitor of specific enzymatic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-(5-chloro-2-nitrophenoxy)acetic acid exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. This finding suggests its potential utility in developing anti-inflammatory agents, although further optimization is required to enhance potency and selectivity.

Another notable application of this compound lies in agrochemical research. A 2023 report in Pest Management Science highlighted its herbicidal properties, particularly in controlling broadleaf weeds. The study revealed that derivatives of 2-(5-chloro-2-nitrophenoxy)acetic acid could serve as lead compounds for developing new herbicides with improved environmental profiles. This aligns with the growing demand for sustainable agricultural solutions.

Despite these advancements, challenges remain in fully harnessing the potential of 2-(5-chloro-2-nitrophenoxy)acetic acid. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research aims to tackle these limitations, with several patents filed in 2024 proposing novel derivatives and delivery systems.

In conclusion, 2-(5-chloro-2-nitrophenoxy)acetic acid (CAS: 1250371-74-4) represents a versatile compound with diverse applications in medicinal and agrochemical research. Recent studies have shed light on its synthesis, biological activity, and potential uses, paving the way for future innovations. Continued exploration of this molecule is expected to yield valuable insights and contribute to the development of new therapeutic and agricultural solutions.

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